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Compound of Interest

Compound Name: Calcium bromide, hydrate

Cat. No.: B8802227

For laboratory professionals, ensuring a safe environment is paramount. This guide provides
essential safety and logistical information for handling Calcium bromide, hydrate, offering
procedural guidance to minimize risks and streamline operations.

Chemical Safety Profile: Calcium Bromide, Hydrate
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Hazard o ) ] Hazard
Description Pictogram Signal Word
Category Statement(s)
) H319: Causes
o Causes serious ) ]
Eye Irritation Warning[1] serious eye

eye irritation.[1]

irritation.[1]

Skin Irritation

May cause mild
skin irritation,
especially if the
skin is wet or

moist.[2]

Inhalation

May cause
respiratory tract
irritation.[2][3]

Ingestion

May be harmful if

swallowed and

may cause

severe digestive

tract irritation.[2]

[3]

Personal Protective Equipment (PPE) Requirements

Proper personal protective equipment is your first line of defense against chemical exposure.

The following PPE is mandatory when handling Calcium bromide, hydrate.
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Protection Type Specific Recommendations Rationale

To protect against dust
) Chemical safety goggles or a particles and potential
Eye and Face Protection ) i
face shield are required.[4][5] splashes that can cause

serious eye irritation.[1][2]

Wear appropriate protective
) ] gloves (e.g., nitrile) and a lab To prevent skin contact, which
Skin Protection ) o
coat or other protective can lead to irritation.[2]

clothing.[2][6]

For nuisance exposures or _ ,
o To prevent inhalation of dust,
) ) where dust formation is likely, ) o
Respiratory Protection which can irritate the
use a NIOSH-approved N95 or )
) ) respiratory tract.[2][3]
P1 particulate respirator.[1][3]

Operational Plan for Handling Calcium Bromide,
Hydrate

This step-by-step guide outlines the complete lifecycle of handling Calcium bromide, hydrate
in a laboratory setting, from receipt to disposal.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,

and date of receipt.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong acids and oxidizing agents.[2][7] Keep the container tightly closed to prevent
absorption of moisture, as the material is hygroscopic.[2]

Handling and Use

o Ventilation: Always handle Calcium bromide, hydrate in a well-ventilated area, such as a
chemical fume hood, to minimize dust inhalation.[2][6]
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» Dispensing: When weighing or transferring the solid, do so carefully to avoid creating dust.[2]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[4]

Spill Management

e Minor Spills: For small spills, carefully sweep or vacuum the material and place it into a
suitable, labeled container for disposal.[2] Avoid generating dust during cleanup.[2]

e Major Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.

» Ventilation: Ensure the spill area is well-ventilated.[2]

First Aid Measures
Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i i

upper and lower eyelids.[2] Seek immediate

medical attention.[2]

Remove contaminated clothing and wash the
) affected area with soap and plenty of water.[1] If
Skin Contact o ) )
irritation develops and persists, get medical

attention.[2]

Move the person to fresh air.[2] If breathing is
Inhalation difficult, give oxygen.[2] Seek medical attention

if symptoms occur.[8]

Do NOT induce vomiting.[2] Rinse mouth with
) water.[1] Never give anything by mouth to an
Ingestion , _ ,
unconscious person.[1][2] Seek immediate

medical attention.[2]

Disposal Plan
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» Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup
materials, in a designated and properly labeled hazardous waste container.

e Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations.[4][7] Do not dispose of down the drain.[1]

» Professional Disposal: Utilize a licensed waste disposal company for the final disposal of the
chemical waste.[1]

Workflow for Safe Handling of Calcium Bromide,
Hydrate

The following diagram illustrates the logical flow of procedures for safely managing Calcium
bromide, hydrate within a laboratory environment.
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Preparation & Handling
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Caption: Workflow for the safe handling and disposal of Calcium bromide, hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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